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Compound of Interest

Compound Name: Diosmetin-3-O-glucuronide

Cat. No.: B601455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diosmetin-3-O-glucuronide is the major circulating metabolite of diosmin, a naturally

occurring flavonoid glycoside found in citrus fruits and used in the treatment of chronic venous

insufficiency and hemorrhoids.[1][2][3] Following oral administration, diosmin is hydrolyzed in

the intestine to its aglycone, diosmetin, which is then absorbed and rapidly metabolized to form

glucuronide conjugates, with diosmetin-3-O-glucuronide being the most prominent.[1][2][3][4]

[5] Accurate quantification of diosmetin and its metabolites in biological matrices is crucial for

pharmacokinetic, pharmacodynamic, and drug metabolism studies. This application note

provides detailed protocols for the use of high-purity diosmetin-3-O-glucuronide as a

reference standard for the calibration of analytical instruments, particularly for High-

Performance Liquid Chromatography-tandem Mass Spectrometry (HPLC-MS/MS) applications.

Physicochemical Properties and Storage
High-purity diosmetin-3-O-glucuronide is commercially available as a reference standard.[6]

[7][8]
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Property Value

Chemical Formula C₂₂H₂₀O₁₂

Molecular Weight 476.39 g/mol

CAS Number 152503-50-9

Appearance Neat solid

Purity >95% (HPLC)

Long-Term Storage Store at < -15°C[7]

Short-Term Storage
Room temperature in the continental US; may

vary elsewhere.[9]

Experimental Protocols
The following protocols are based on validated methods for the quantification of diosmetin-3-
O-glucuronide in human plasma and urine.[1][2]

Preparation of Standard Stock and Working Solutions
Objective: To prepare accurate standard solutions of diosmetin-3-O-glucuronide for

calibration curve construction and quality control samples.

Materials:

Diosmetin-3-O-glucuronide reference standard

Methanol (HPLC grade)

Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Volumetric flasks (Class A)

Micropipettes

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.biosynth.com/p/MD34913/152503-50-9-diosmetin-3-o-b-d-glucuronide
https://www.medchemexpress.com/diosmetin-3-o-glucuronide.html
https://www.benchchem.com/product/b601455?utm_src=pdf-body
https://www.benchchem.com/product/b601455?utm_src=pdf-body
https://www.researchgate.net/publication/255958462_Confirmation_of_diosmetin_3-O-glucuronide_as_major_metabolite_of_diosmin_in_humans_using_micro-liquid-chromatography-mass_spectrometry_and_ion_mobility_mass_spectrometry
https://pubmed.ncbi.nlm.nih.gov/23949323/
https://www.benchchem.com/product/b601455?utm_src=pdf-body
https://www.benchchem.com/product/b601455?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Stock Solution (400 µg/mL): Accurately weigh an appropriate amount of diosmetin-3-O-
glucuronide and dissolve it in a 1:1 (v/v) mixture of methanol and DMSO to obtain a final

concentration of 400 µg/mL.[10]

Working Solutions: Perform serial dilutions of the stock solution with the appropriate solvent

(e.g., mobile phase or a surrogate matrix) to prepare a series of working solutions for the

calibration curve.

Sample Preparation from Biological Matrices (Plasma)
Objective: To extract diosmetin-3-O-glucuronide from plasma samples prior to LC-MS/MS

analysis.

Materials:

Human plasma samples

Internal Standard (IS) solution (e.g., 7-ethoxycoumarin)[10]

tert-Butyl methyl ether

Formic acid

Centrifuge

Evaporator (e.g., nitrogen evaporator)

Procedure:

Thaw frozen plasma samples at room temperature.

To a 500 µL aliquot of plasma, add the internal standard.

Perform a liquid-liquid extraction with tert-butyl methyl ether at pH 2.[11]

Vortex the mixture and centrifuge to separate the organic and aqueous layers.
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Transfer the organic layer to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in the mobile phase for injection into the LC-MS/MS system.

LC-MS/MS Instrumentation and Conditions
Objective: To establish the instrumental parameters for the chromatographic separation and

mass spectrometric detection of diosmetin-3-O-glucuronide.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer (MS/MS) with an appropriate ionization source (e.g.,

Electrospray Ionization - ESI or Atmospheric Pressure Chemical Ionization - APCI)

Chromatographic Conditions (Example for Plasma Glucuronides):[1][2]

Parameter Condition

Column HALO C18 (50 × 0.3 mm, 2.7 μm, 90 Å)

Mobile Phase Gradient of methanol and 1% formic acid

Flow Rate 0.5 mL/min

Column Temperature 43°C

Mass Spectrometric Conditions (Example):[11]
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Parameter Condition

Ionization Mode Positive Ion Mode (APCI)

Scan Type Multiple Reaction Monitoring (MRM)

MRM Transition (Diosmetin) m/z 301.2 → 286.1

MRM Transition (Diosmin) m/z 609.0 → 463.0

Internal Standard (7-ethoxycoumarin) m/z 191

Note: The specific MRM transitions for diosmetin-3-O-glucuronide should be optimized based

on the instrument used.

Method Validation
The analytical method should be validated according to regulatory guidelines (e.g., FDA and

EMA).[1][2] Key validation parameters are summarized below based on a validated method for

diosmetin.[10]

Validation Parameter Result

Linearity Range 10–300 ng/mL (r > 0.999)

Recovery (Diosmetin) 89.7% - 92.0%

Recovery (Internal Standard) > 86.8%

Intra-day Precision (%RSD) 1.6% - 4.6%

Inter-day Precision (%RSD) 2.2% - 5.3%

Accuracy > 97.9%

Visualizations
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Sample and Standard Preparation

LC-MS/MS Analysis

Data Processing

Stock Solution Preparation
(Diosmetin-3-O-glucuronide)

Working Standard Dilutions

Calibration Curve Generation

Plasma Sample Thawing

Internal Standard Addition

Liquid-Liquid Extraction

Evaporation to Dryness

Reconstitution in Mobile Phase

Sample Injection

Chromatographic Separation
(HPLC)

Mass Spectrometric Detection
(MS/MS)

Quantification of Analyte

Diosmin Diosmetin
(Aglycone)

Hydrolysis
(Intestinal Microbiota) Diosmetin-3-O-glucuronide

(Major Metabolite)

Glucuronidation
(Liver)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Confirmation of diosmetin 3-O-glucuronide as major metabolite of diosmin in humans,
using micro-liquid-chromatography-mass spectrometry and ion mobility mass spectrometry -
PubMed [pubmed.ncbi.nlm.nih.gov]

3. [PDF] Confirmation of diosmetin 3-O-glucuronide as major metabolite of diosmin in
humans, using micro-liquid-chromatography–mass spectrometry and ion mobility mass
spectrometry | Semantic Scholar [semanticscholar.org]

4. researchgate.net [researchgate.net]

5. mdpi.com [mdpi.com]

6. Diosmetin 3-O-Beta-D-Glucuronide | LGC Standards [lgcstandards.com]

7. Diosmetin-3'-O-b-D-glucuronide | 152503-50-9 | MD34913 [biosynth.com]

8. Diosmetin 3'-O-β-D-glucuronide - Acanthus Research [acanthusresearch.com]

9. medchemexpress.com [medchemexpress.com]

10. staff-old.najah.edu [staff-old.najah.edu]

11. Simultaneous determination of diosmin and diosmetin in human plasma by ion trap liquid
chromatography-atmospheric pressure chemical ionization tandem mass spectrometry:
Application to a clinical pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note: High-Purity Diosmetin-3-O-
glucuronide for Analytical Instrument Calibration]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b601455#diosmetin-3-o-glucuronide-for-
calibrating-analytical-instruments]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b601455?utm_src=pdf-body-img
https://www.benchchem.com/product/b601455?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/255958462_Confirmation_of_diosmetin_3-O-glucuronide_as_major_metabolite_of_diosmin_in_humans_using_micro-liquid-chromatography-mass_spectrometry_and_ion_mobility_mass_spectrometry
https://pubmed.ncbi.nlm.nih.gov/23949323/
https://pubmed.ncbi.nlm.nih.gov/23949323/
https://pubmed.ncbi.nlm.nih.gov/23949323/
https://www.semanticscholar.org/paper/Confirmation-of-diosmetin-3-O-glucuronide-as-major-Silvestro%E2%80%A0-Tarcomnicu/d9ad60a7ff104cf395a326d467e7962324ec4633
https://www.semanticscholar.org/paper/Confirmation-of-diosmetin-3-O-glucuronide-as-major-Silvestro%E2%80%A0-Tarcomnicu/d9ad60a7ff104cf395a326d467e7962324ec4633
https://www.semanticscholar.org/paper/Confirmation-of-diosmetin-3-O-glucuronide-as-major-Silvestro%E2%80%A0-Tarcomnicu/d9ad60a7ff104cf395a326d467e7962324ec4633
https://www.researchgate.net/figure/alidation-parameters-of-the-method-for-diosmetin-quantification-from-plasma-after_tbl2_255958462
https://www.mdpi.com/1420-3049/28/14/5591
https://www.lgcstandards.com/BR/en/Diosmetin-3-O-Beta-D-Glucuronide/p/TRC-D485015
https://www.biosynth.com/p/MD34913/152503-50-9-diosmetin-3-o-b-d-glucuronide
https://acanthusresearch.com/products/drug-metabolites-reference-standards/diosmetin-3-o-%CE%B2-d-glucuronide/
https://www.medchemexpress.com/diosmetin-3-o-glucuronide.html
https://staff-old.najah.edu/sites/default/files/A_Validated_HPLC_Determination_of_the_%EF%AC%82avone_Aglycone_Diosmetin_in_Human_Plasma.pdf
https://pubmed.ncbi.nlm.nih.gov/19800189/
https://pubmed.ncbi.nlm.nih.gov/19800189/
https://pubmed.ncbi.nlm.nih.gov/19800189/
https://www.benchchem.com/product/b601455#diosmetin-3-o-glucuronide-for-calibrating-analytical-instruments
https://www.benchchem.com/product/b601455#diosmetin-3-o-glucuronide-for-calibrating-analytical-instruments
https://www.benchchem.com/product/b601455#diosmetin-3-o-glucuronide-for-calibrating-analytical-instruments
https://www.benchchem.com/product/b601455#diosmetin-3-o-glucuronide-for-calibrating-analytical-instruments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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